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Introduction

MAZ51 is a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor-3
(VEGFR-3), a key receptor tyrosine kinase involved in lymphangiogenesis.[1][2] Its ability to
block the binding of ligands such as VEGF-C and VEGF-D to VEGFR-3 disrupts downstream
signaling pathways, leading to the inhibition of lymphatic vessel formation, a critical process in
tumor metastasis.[2] Furthermore, MAZ51 has demonstrated anti-tumor effects by directly
inhibiting the proliferation and inducing apoptosis in various cancer cell lines, suggesting its
potential as a therapeutic agent in oncology research.[3][4] These application notes provide
detailed information on the dosage, administration, and experimental protocols for utilizing
MAZ51 in preclinical xenograft mouse models of cancer.

Mechanism of Action

MAZ51 is an indolinone derivative that functions as a selective, ATP-competitive inhibitor of
VEGFR-3. Upon binding of its ligands, primarily VEGF-C and VEGF-D, VEGFR-3 undergoes
dimerization (both homodimerization and heterodimerization with VEGFR-2) and
autophosphorylation of specific tyrosine residues in its cytoplasmic domain. This activation
triggers downstream signaling cascades, including the Phosphoinositide 3-kinase (PI3K)/Akt
and Ras/Mitogen-activated protein kinase (MAPK) pathways, which are crucial for endothelial
cell proliferation, migration, and survival. MAZ51 effectively blocks this initial phosphorylation
step, thereby inhibiting the entire downstream signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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